![molecular formula C18H14ClFN2O3S B2734527 N1-(3-chloro-4-fluorophenyl)-N2-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)oxalamide CAS No. 2034548-59-7](/img/structure/B2734527.png)
N1-(3-chloro-4-fluorophenyl)-N2-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(3-chloro-4-fluorophenyl)-N2-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)oxalamide, commonly known as CFTR modulator, is a small molecule drug used for the treatment of cystic fibrosis. The drug works by targeting the cystic fibrosis transmembrane conductance regulator (CFTR) protein, which is mutated in patients with cystic fibrosis.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of N’-(3-chloro-4-fluorophenyl)-N-{2-[5-(furan-3-yl)thiophen-2-yl]ethyl}ethanediamide, also known as N1-(3-chloro-4-fluorophenyl)-N2-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)oxalamide:
Anticancer Activity
This compound has shown potential as an anticancer agent. Its structure suggests it could inhibit specific enzymes or pathways involved in cancer cell proliferation. Studies have indicated that similar compounds can induce apoptosis (programmed cell death) in cancer cells, making them promising candidates for chemotherapy .
Antimicrobial Properties
Research has explored the antimicrobial properties of this compound, particularly against resistant bacterial strains. Its unique structure allows it to disrupt bacterial cell walls or inhibit essential bacterial enzymes, providing a new avenue for developing antibiotics .
Anti-inflammatory Effects
The compound has been investigated for its anti-inflammatory effects. It may inhibit the production of pro-inflammatory cytokines or block specific receptors involved in the inflammatory response. This makes it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis .
Neuroprotective Agents
There is interest in this compound as a neuroprotective agent. It could potentially protect neurons from oxidative stress or excitotoxicity, which are common pathways in neurodegenerative diseases like Alzheimer’s and Parkinson’s. Its ability to cross the blood-brain barrier enhances its potential in this field .
Antioxidant Activity
The compound’s structure suggests it may have antioxidant properties, scavenging free radicals and reducing oxidative stress. This activity is crucial in preventing cellular damage and aging, and it could be beneficial in treating diseases linked to oxidative stress .
Antiviral Activity
Finally, the compound has shown potential antiviral activity. It could inhibit viral replication or block viral entry into host cells. This application is particularly relevant in the context of emerging viral infections and the need for new antiviral drugs.
These applications highlight the diverse potential of N’-(3-chloro-4-fluorophenyl)-N-{2-[5-(furan-3-yl)thiophen-2-yl]ethyl}ethanediamide in various fields of scientific research. Each application area offers a unique opportunity for further exploration and development.
If you have any specific questions or need more detailed information on any of these applications, feel free to ask!
Anticancer Activity Antimicrobial Properties Anti-inflammatory Effects Neuroprotective Agents Antioxidant Activity : Cardioprotective Effects : Antidiabetic Potential : Antiviral Activity
properties
IUPAC Name |
N'-(3-chloro-4-fluorophenyl)-N-[2-[5-(furan-3-yl)thiophen-2-yl]ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14ClFN2O3S/c19-14-9-12(1-3-15(14)20)22-18(24)17(23)21-7-5-13-2-4-16(26-13)11-6-8-25-10-11/h1-4,6,8-10H,5,7H2,(H,21,23)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOTPUDLWWKGBDM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1NC(=O)C(=O)NCCC2=CC=C(S2)C3=COC=C3)Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14ClFN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.